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Compound of Interest

2-Hydroxy-3,5-diiodobenzoyl!
Compound Name:
chloride

cat. No.: B1352059

This technical guide provides a comprehensive overview of 2-Hydroxy-3,5-diiodobenzoyl
chloride, a key intermediate in organic synthesis. The document is intended for researchers,
scientists, and professionals in the field of drug development and chemical synthesis, offering
detailed information on its chemical properties, analytical methods, and its role in the synthesis
of bioactive compounds.

Chemical Identity and Properties

2-Hydroxy-3,5-diiodobenzoyl chloride is a substituted aromatic compound derived from
salicylic acid. Its structure features a benzoyl chloride with a hydroxyl group at the 2-position
and two iodine atoms at the 3 and 5-positions. This substitution pattern imparts significant
reactivity and makes it a valuable precursor in various synthetic routes.

Table 1: Physicochemical Properties of 2-Hydroxy-3,5-diiodobenzoyl chloride
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Property Value Reference
Molecular Formula C7HsClII202 [1112]
Molecular Weight 408.36 g/mol [1][2]
Exact Mass 408.36 g/mol [3]
CAS Number 42016-91-1 [11[2]
EC Number 255-625-3 [3]
Melting Point 90 °C [4]
Boiling Point 361.2 £ 42.0 °C (Predicted) [4]
Density 2.577 £ 0.06 g/cm? (Predicted) [4]
LogP 4.29 [2]
Synonyms:

3,5-diiodosalicyl chloride[1]

3,5-Diiodosalicylyl chloride[5]

Salicyloyl chloride, 3,5-diiodo-[1]

Benzoyl chloride, 2-hydroxy-3,5-diiodo-[1][2]

Applications in Synthesis

2-Hydroxy-3,5-diiodobenzoyl chloride serves as an important intermediate in organic

synthesis, particularly for the creation of biologically active molecules.[4] Its utility as an

acylating agent allows for the introduction of the 2-hydroxy-3,5-diiodobenzoyl moiety into

various molecular scaffolds.[4] This is particularly relevant in the synthesis of pharmaceuticals

and other functional materials.[4] For instance, it is a known precursor in the synthesis of

Closantel, an anthelmintic drug.[6]

Experimental Protocols
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High-Performance Liquid Chromatography (HPLC) Analysis

A reverse-phase HPLC method can be employed for the analysis of 2-Hydroxy-3,5-
diiodobenzoyl chloride.[2] This method is suitable for purity assessments and
pharmacokinetic studies.[2]

e Column: Newcrom R1[2]

¢ Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For Mass
Spectrometry (MS) compatible applications, formic acid should be used in place of
phosphoric acid.[2]

» Detection: The specific wavelength for UV detection would be determined based on the
absorbance spectrum of the compound.

e Note: This liquid chromatography method is scalable and can be adapted for preparative
separation to isolate impurities.[2]

Logical and Experimental Workflows

The following diagrams illustrate the role of 2-Hydroxy-3,5-diiodobenzoyl chloride in a
synthetic workflow and a typical analytical procedure.
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Caption: Synthetic workflow using 2-Hydroxy-3,5-diiodobenzoyl chloride as an acylating
agent.
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Caption: Workflow for the HPLC analysis of 2-Hydroxy-3,5-diiodobenzoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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